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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)propanenitrile

Cat. No.: B1304935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and

boiling points of 2-(4-Nitrophenyl)propanenitrile and related compounds. It includes

established experimental protocols for determining these physical properties and illustrates the

compound's relevance in synthetic chemistry through a workflow diagram.

Physicochemical Data
Precise experimental data for the melting and boiling points of 2-(4-
Nitrophenyl)propanenitrile are not readily available in the reviewed literature. However, data

for structurally similar compounds provide a valuable reference for estimating its properties.

Table 1: Melting and Boiling Points of 2-(4-Nitrophenyl)propanenitrile and Related

Compounds
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Compound Name Molecular Formula Melting Point (°C) Boiling Point (°C)

2-(4-

Nitrophenyl)propaneni

trile

C₉H₈N₂O₂ Not available Not available

2-Methyl-2-(4-

nitrophenyl)propanenit

rile

C₁₀H₁₀N₂O₂ 80 - 81.5[1]
330.6 ± 25.0

(Predicted)[1]

p-

Nitrophenylacetonitrile
C₈H₆N₂O₂ 113 - 115[2] Not available

2-Chloro-3-(4-

nitrophenyl)propanenit

rile

C₉H₇ClN₂O₂ 110[3] Not available

Experimental Protocols
The following are standard methodologies for the determination of melting and boiling points of

organic compounds. These protocols can be applied to 2-(4-Nitrophenyl)propanenitrile.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions to a liquid state.[4] For

pure crystalline organic compounds, this transition occurs over a narrow range, typically 0.5-

1.0°C.[4] The presence of impurities generally leads to a depression and broadening of the

melting point range.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a

mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to

pack a small amount (1-2 mm in height) into the sealed end.[5]

Measurement:

Mel-Temp Apparatus: The loaded capillary tube is placed in the heating block of the

apparatus. The sample is heated rapidly to obtain an approximate melting point.

Subsequently, a new sample is heated slowly, at a rate of about 2°C per minute, as the

temperature approaches the approximate melting point.

Thiele Tube: The capillary tube is attached to a thermometer, which is then immersed in an

oil bath within the Thiele tube. The apparatus is heated gently and evenly.

Data Recording: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire solid has melted (T2) are recorded as the melting point

range.[5]

2.2. Boiling Point Determination (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[4][5]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:
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Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a

small test tube.

Apparatus Setup: An inverted capillary tube (sealed end up) is placed inside the test tube

containing the liquid. The test tube is then attached to a thermometer.

Heating: The assembly is heated in an oil bath. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a stream of bubbles.[6]

Data Recording: Heating is discontinued when a steady stream of bubbles emerges from the

capillary. The liquid is allowed to cool. The temperature at which the liquid begins to enter the

capillary tube is recorded as the boiling point.[6]

Synthetic Workflow
Derivatives of 2-(4-nitrophenyl)propanenitrile serve as important intermediates in the

synthesis of bioactive molecules, such as PI3K/mTOR inhibitors. The following diagram

illustrates a generalized synthetic pathway.
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Starting Materials

Synthetic Steps

Key Intermediate

6-Bromoquinolin-4-ol

Nitration

1.

2-(4-Nitrophenyl)acetonitrile

Alkylation

2.

Chlorination

Substitution

Reduction

2-(4-((6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-
2-methylpropanenitrile

Click to download full resolution via product page

Caption: Generalized synthesis of a PI3K/mTOR inhibitor intermediate.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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